4-(4-methoxyphenoxy)-N-pyridin-3-ylbutanamide

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: 4-(4-methoxyphenoxy)-N-pyridin-3-ylbutanamide
• InChI: InChI=1S/C16H18N2O3/c1-20-14-6-8-15(9-7-14)21-11-3-5-16(19)18-13-4-2-10-17-12-13/h2,4,6-10,12H,3,5,11H2,1H3,(H,18,19)
• InChI Key: LOHCXIAOFXGCHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCC(=O)NC2=CN=CC=C2

Description

4-(4-Methoxyphenoxy)-N-pyridin-3-ylbutanamide is a synthetic small molecule characterized by a butanamide backbone linking a 4-methoxyphenoxy group to a pyridin-3-yl moiety. The pyridine ring at position 3 may facilitate hydrogen bonding or π-π stacking interactions in biological systems.

Biological Activity

4-(4-methoxyphenoxy)-N-pyridin-3-ylbutanamide is a compound of interest in pharmacological research, particularly for its potential therapeutic applications. This article reviews its biological activity, focusing on its anticancer properties, enzyme inhibition, and the underlying mechanisms of action.

The compound features a methoxyphenoxy group and a pyridine moiety, contributing to its biological activity. Its structural formula can be represented as follows:

$$\text{C}_{15}\text{H}_{18}\text{N}_2\text{O}_3$$

Anticancer Activity

Recent studies have highlighted the compound's significant antiproliferative effects against various cancer cell lines. Notably, it exhibited an IC50 value ranging from 32.0 to 48.6 nM against human glioblastoma (U251) and melanoma (WM793) cells, demonstrating selective toxicity towards these cancer types compared to leukemia cells .

Table 1: Antiproliferative Activity of 4-(4-methoxyphenoxy)-N-pyridin-3-ylbutanamide

Cell Line	IC50 (nM)	Selectivity
U251 (Glioblastoma)	32.0	High
WM793 (Melanoma)	48.6	High
RPMI-8226 (Leukemia)	>1000	Low

The mechanism by which this compound exerts its anticancer effects appears to involve the inhibition of specific signaling pathways. It has been identified as an inhibitor of c-Jun N-terminal kinases (JNK), which are implicated in cell proliferation and apoptosis regulation . By inhibiting JNK activity, the compound may induce apoptosis in cancer cells while sparing normal cells.

Enzyme Inhibition Studies

In addition to its anticancer properties, 4-(4-methoxyphenoxy)-N-pyridin-3-ylbutanamide has been studied for its role as a JNK inhibitor. JNKs are involved in various cellular processes, including inflammation and stress responses. The compound has shown potential in modulating these pathways, which could lead to therapeutic applications in inflammatory diseases and cancer.

Table 2: Inhibition of JNK Activity

Compound	JNK Inhibition IC50 (µM)
4-(4-methoxyphenoxy)-N-pyridin-3-ylbutanamide	2.5
Control (DMSO)	N/A

Case Studies

A notable case study evaluated the effects of this compound on A2780 ovarian cancer cells, where it significantly reduced the cell population in the S phase and increased the apoptotic fraction . This suggests that the compound not only inhibits cell proliferation but also promotes programmed cell death in cancerous cells.

Comparison with Similar Compounds

Structural Modifications and Key Differences

The following table summarizes critical structural and functional differences between the target compound and its analogs:

Compound Name	Key Substituents/Modifications	Molecular Weight (g/mol)	Notable Properties/Biological Activity
4-(4-Methoxyphenoxy)-N-pyridin-3-ylbutanamide	4-Methoxyphenoxy, pyridin-3-yl	~284.3 (estimated)	Potential kinase/receptor modulation
4-(4-Chloro-2-methylphenoxy)-N-(2-pyridinyl)butanamide	4-Chloro-2-methylphenoxy, pyridin-2-yl	304.77	Enhanced electron-withdrawing effects; possible antimicrobial activity
4-(4-tert-Butylphenoxy)-N-(3-methoxyphenyl)butanamide	4-tert-Butylphenoxy, 3-methoxyphenyl	~353.4	Increased hydrophobicity; potential CNS activity
4-Methoxy-N-(pyridin-4-ylmethyl)-3-(trifluoromethyl)benzamide	Trifluoromethyl, pyridin-4-ylmethyl	~354.3	High lipophilicity; improved metabolic stability
4-Methoxybutyrylfentanyl	Piperidinyl-phenethyl, 4-methoxyphenyl	~394.5	Opioid receptor agonism; high potency

Electronic and Steric Effects

• Electron-Donating vs. In contrast, the chloro substituent in ’s analog introduces electron-withdrawing effects, which may alter binding kinetics or metabolic pathways .

Pyridine Position and Bioactivity

• Pyridin-3-yl vs. Pyridin-2-yl : The pyridin-3-yl group in the target compound may favor hydrogen bonding with receptors (e.g., kinases) through its nitrogen lone pair. Pyridin-2-yl analogs () could exhibit different binding modes due to altered nitrogen accessibility .
• Pyridin-4-ylmethyl () : This substituent’s orientation and flexibility may enhance interactions with deep receptor pockets, as seen in benzamide derivatives targeting enzymes or transporters .

Pharmacokinetic and Metabolic Considerations

• Trifluoromethyl Groups () : The CF₃ group in benzamide analogs improves metabolic stability by resisting oxidative degradation, a feature absent in the target compound .
• Opioid Analogs (): Despite sharing an amide backbone, 4-Methoxybutyrylfentanyl’s piperidinyl-phenethyl chain confers high μ-opioid receptor affinity, highlighting how minor structural changes drastically alter therapeutic profiles .